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Compound of Interest

Compound Name: 3-Methylformanilide
CAS No.: 3085-53-8
Cat. No.: B1265676
Get Quote
. J

Executive Summary

-Methylformanilide (MFA) is a bifunctional organic solvent that occupies a unique niche in
synthetic chemistry. Unlike inert solvents (e.g., DCM, Toluene), MFA acts as a reactive solvent
—serving simultaneously as the reaction medium and the formyl source in Vilsmeier-Haack
formylations. Its high boiling point (243°C), polar aprotic nature, and ability to form stable
chloroiminium salts make it indispensable for the regioselective functionalization of aromatic
rings and heterocycles in pharmaceutical manufacturing.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][e]

To prevent experimental error, it is critical to distinguish MFA from its ring-substituted isomers.

Nomenclature Clarification

e Target Compound (Solvent/Reagent):

-Methylformanilide (MFA)

o Structure: Formyl group and Methyl group both attached to the Nitrogen.[1]
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o Role: Solvent, Vilsmeier Reagent.
e Isomer (Substrate): 3-Methylformanilide (
-Formyl-m-toluidine)
o Structure: Formyl on Nitrogen; Methyl on the benzene ring (meta position).

o Role: Intermediate for tetrazole/dye synthesis; not a standard solvent.

hvsical ies of CAS 93-61.8)

Property Value Experimental Relevance

Molecular Formula -

Molecular Weight 135.17 g/mol Calculation of equivalents.[2]

Suitable for high-temperature
N ) couplings; difficult to remove
Boiling Point 243-244 °C ) )
by rotary evaporation (requires

vacuum distillation).

_ _ Liquid at room temperature;
Melting Point 13-15 °C o
may solidify in cold storage.

Denser than water; forms the
Density 1.095 g/mL lower layer in aqueous

extractions if not emulsified.

Miscible with most organic
B solvents. Limited water
Solubility Ethanol, Ether, Acetone -
solubility allows for aqueous

workup.

Refractive Index 1.559 Purity check standard.

Mechanistic Role: The Vilsmeier-Haack Reaction

The primary utility of MFA in drug development is its role in the Vilsmeier-Haack reaction. While
DMF (Dimethylformamide) is the common alternative, MFA offers superior regioselectivity for
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specific substrates (e.g., thiophenes, indoles) and avoids the formation of gaseous byproducts
(dimethylamine) associated with DMF, instead releasing

-methylaniline which is easier to scrub.

Pathway Visualization

The following diagram illustrates the activation of MFA by Phosphorus Oxychloride (

) to form the electrophilic "Vilsmeier Reagent" (Chloroiminium ion), followed by the formylation
of an electron-rich arene.
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Figure 1: Mechanistic flow of Vilsmeier-Haack formylation using MFA. The solvent itself
becomes the electrophile upon activation.

Experimental Protocol: Regioselective Formylation

Objective: Synthesis of 1-Methylindole-3-carboxaldehyde using MFA as both solvent and
reagent.

Reagents & Equipment

e Substrate: 1-Methylindole (10 mmol)
» Reagent/Solvent:

-Methylformanilide (MFA) (15 mmol, 1.5 eq) — Freshly distilled recommended.

¢ Activator: Phosphorus Oxychloride (
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) (11 mmol, 1.1 eq)

e Apparatus: 3-neck round bottom flask, dropping funnel,

inlet, ice-water bath.

Step-by-Step Methodology

o Reagent Formation (The "Vilsmeier Complex"):
o Charge the flask with MFA (2.03 g, 15 mmol). Cool to 0-5 °C under nitrogen.
o Critical Step: Add

(1.69 g, 11 mmol) dropwise over 15 minutes.

o Observation: The mixture will turn yellow/orange and may become viscous. Stir for 30
minutes at 0-5 °C to ensure complete formation of the chloroiminium salt.

e Substrate Addition:

o Dissolve 1-Methylindole (1.31 g, 10 mmol) in a minimal amount of MFA (if required for
solubility) or add neat if liquid.

o Add the substrate dropwise to the pre-formed Vilsmeier complex at 0-5 °C.

o Caution: The reaction is exothermic. Maintain temperature below 10 °C to prevent tar
formation.

e Reaction Phase:
o Allow the mixture to warm to room temperature (25 °C).

o Heat to 35-40 °C and monitor by TLC (System: 20% EtOAc/Hexane). Reaction is typically
complete within 2—4 hours.

e Hydrolysis & Workup:

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Pour the reaction mixture into crushed ice (50 g) containing Sodium Acetate (buffered
hydrolysis prevents polymerization).

o Stir vigorously for 30 minutes. The iminium intermediate hydrolyzes to the aldehyde.
o Extraction: Extract with Dichloromethane (
mL).
o Washing: Wash organic layer with water (
), then Brine (
).
o Purification: Dry over

, concentrate in vacuo. MFA has a high boiling point; residual MFA can be removed by
Kugelrohr distillation or column chromatography.

Why MFA over DMF?

¢ Reactivity: The

-phenyl group in MFA makes the intermediate iminium salt more electrophilic than that
derived from DMF.

o Selectivity: MFA often favors mono-formylation in highly activated systems where DMF might
lead to over-reaction.

Role as a Non-Reactive Solvent

Beyond formylation, MFA serves as a specialized solvent for high-temperature coupling
reactions (e.g., Ullmann coupling) due to its thermal stability.

» Polymer Dissolution: MFA is an excellent solvent for aromatic polyamides and
polyurethanes, often used in spinning solutions where high viscosity and thermal stability are
required.
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o Catalysis: It acts as a ligand/solvent in specific palladium-catalyzed carbonylations,
stabilizing the active catalytic species.

Safety & Handling (E-E-A-T)
o Toxicity: MFA is harmful if swallowed or absorbed through skin. It degrades to

-methylaniline, which is toxic.

o PPE: Nitrile gloves, lab coat, and chemical fume hood are mandatory.

o Storage: Store under inert gas (Argon/Nitrogen). MFA is hygroscopic; moisture absorption
hydrolyzes the solvent back to

-methylaniline and formic acid, ruining Vilsmeier reactions.

» Disposal: Segregate as halogen-free organic waste (unless mixed with
, then treat as acid waste).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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